2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine

• IUPAC Name: 2-[1-[[1-(4-methoxyphenyl)imidazol-2-yl]methyl]pyrrolidin-2-yl]pyridine
• InChI: InChI=1S/C20H22N4O/c1-25-17-9-7-16(8-10-17)24-14-12-22-20(24)15-23-13-4-6-19(23)18-5-2-3-11-21-18/h2-3,5,7-12,14,19H,4,6,13,15H2,1H3
• InChI Key: QTONDIGWCRCYOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=CN=C2CN3CCCC3C4=CC=CC=N4
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine, also known as MIB-30, is a novel compound that has gained interest in the scientific community due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cell growth and survival. Specifically, 2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine has been shown to inhibit the activity of a protein called cyclin-dependent kinase 4 (CDK4), which is involved in cell division and growth.
Biochemical and Physiological Effects:
2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the protection of neurons from damage, and the reduction of inflammation. Additionally, 2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine has been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine in lab experiments is its ability to selectively inhibit the activity of CDK4, which may help to reduce the side effects associated with other CDK4 inhibitors. However, one of the limitations of using 2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine is its complex synthesis method, which may make it difficult to produce in large quantities for use in experiments.

Future Directions

There are several future directions for research on 2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine, including the investigation of its potential as a therapeutic agent for cancer and neurodegenerative diseases. Additionally, further research is needed to better understand the mechanism of action of 2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine and to develop more efficient synthesis methods for the compound.

Scientific Research Applications

2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine has been studied for its potential therapeutic properties in various scientific research applications. For instance, it has been investigated as a potential treatment for cancer due to its ability to inhibit the growth of cancer cells. Additionally, 2-(1-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}pyrrolidin-2-yl)pyridine has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease due to its ability to protect neurons from damage.